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Compound Focus: Butyronitrile-D7

CAS No.: 352431-11-9

Cat. No.: S992464

Technical Support Center: Butyronitrile-D7

Welcome to the Butyronitrile-D7 support portal. This resource is designed for researchers and laboratory

professionals to ensure the safe handling, proper storage, and effective troubleshooting of issues related to

this deuterated solvent.

Chemical Properties & Identification

Understanding the fundamental properties of Butyronitrile-D7 is crucial for risk assessment and

experimental planning.

Table 1: Chemical Properties and Safety Data of Butyronitrile-D7

Property Value | Description  Significance

CAS Number 18826-43-4 For unambiguous identification and regulatory compliance.
Molecular CaD7N Identifies the compound as a deuterated analog of
Formula butyronitrile.
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Property Value | Description Significance

Molecular 75.13 g/mol Important for molar calculations.

Weight

Appearance Colorless liquid A visual indicator of purity; discoloration may suggest

decomposition.

Boiling Point ~117-118 °C Determines handling temperature and distillation
requirements.

Flash Point ~15 °C (Tag Closed Critical: Indicates high flammability. Requires storage in a
Cup) flammable safety cabinet.

Density ~0.80 g/mL at 25 °C  Affects handling and mixing in experiments.

Deuterium >99.5% D Key for NMR spectroscopy performance.

Content

HS Code 2926.90.1000 For international shipping and customs.

Storage & Handling Best Practices

FAQ 1: What are the ideal long-term storage conditions for Butyronitrile-D7?

To maintain chemical integrity and ensure safety, adhere to the following protocols:

e Container: Store in the original manufacturer's amber glass bottle or an equally compatible container
(e.g., glass, HDPE). Ensure the cap is lined with a chemical-resistant material (e.g., PTFE).

e Atmosphere: Store under an inert atmosphere (e.g., Argon or Nitrogen) to prevent moisture
absorption and oxidation.

e Temperature: Store at 2-8°C (refrigerated).

e Environment: Keep in a dedicated, well-ventilated flammable liquids storage cabinet. The area
should be dry and away from sources of heat, sparks, or open flames.

e Labeling: Clearly label the container with the chemical name, CAS number, hazard pictograms
(flammable liquid, health hazard), and the date of receipt.
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The following workflow summarizes the key steps for proper storage:
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Butyronitrile-D7 Storage Workflow

FAQ 2: What is the recommended procedure for aliquoting Butyronitrile-D7 to minimize

degradation?
Experimental Protocol: Safe Aliquoting under Inert Atmosphere

Objective: To transfer a specific volume of Butyronitrile-D7 into a smaller vial while excluding

atmospheric moisture and oxygen.

Materials:
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e Primary stock bottle of Butyronitrile-D7.

e Clean, dry, and oven-baked (e.g., 120°C) aliquot vial with a PTFE-lined cap.

¢ Inert gas supply (Nitrogen or Argon) with a regulated needle.

¢ Glass syringe and needle of appropriate volume.

e Personal Protective Equipment (PPE): Lab coat, safety glasses, and appropriate chemical-resistant
gloves (e.g., nitrile).

Methodology:

e Preparation: Remove the primary stock bottle and the empty aliquot vial from the refrigerator and
allow them to equilibrate to room temperature inside the flammable storage cabinet. This prevents
condensation of moisture when opened.

¢ Purge Aliquot Vial: Pierce the septum of the aliquot vial with the nitrogen needle. Purge the vial with
a steady, gentle stream of inert gas for at least 30-60 seconds to displace the air.

¢ Purge Syringe: Draw the inert gas into the clean, dry syringe and expel it. Repeat this 2-3 times to
purge the syringe of air.

o Withdraw Solvent: Insert the needle into the primary stock bottle. Invert the bottle if necessary.
Withdraw a volume slightly more than required.

¢ Transfer to Aliquot Vial: Carefully transfer the exact required volume from the syringe into the
purged aliquot vial.

¢ Seal and Store: Immediately cap the aliquot vial tightly. Label it clearly. Return both the primary stock
and the aliquot to the refrigerated flammable storage cabinet.

Troubleshooting Common Experimental Issues

FAQ 3: My NMR spectra show a proton signal at ~1.0 ppm, suggesting protiated butyronitrile

impurity. What could be the cause?
This is a common issue indicating solvent degradation or contamination.

Table 2: Troubleshooting Proton Impurities in Butyronitrile-D7

Symptom Possible Cause Solution / Verification Experiment

| Small proton signal at ~1.0 ppm (CHs group) | Moisture Absorption & Hydrolysis: Water can hydrolyze

the nitrile group or exchange with deuterium. | 1. Check the integrity of the storage container and cap. 2. Test
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a fresh aliquot using Karl Fischer titration for water content. 3. Re-distill the solvent under inert atmosphere
and re-test by NMR. | | Proton signals in multiple regions | Gross Contamination: Cross-contamination
from a dirty pipette or syringe, or exposure to laboratory air containing volatile organics. | 1. Always use
clean, dedicated equipment. 2. Run a blank NMR of the solvent to identify the contaminant. 3. Use a new,
sealed aliquot from the primary stock for comparison. | | Proton signal increases over time in an opened
bottle | Improper Storage: The solvent is being stored at room temperature, without an inert atmosphere, or
the cap is not sealing properly. | 1. Implement strict storage protocols (refrigeration, inert gas). 2. Aliquot the

solvent upon receipt to minimize repeated exposure of the primary stock. |

The degradation pathway due to hydrolysis can be visualized as follows:

Butyronitrile-D7
(C4aD7N)

Hydrolysis Butyramide
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H20 (Moisture) N[ZEV\IBE

Click to download full resolution via product page
Butyronitrile-D7 Hydrolysis Pathway

FAQ 4: I need to evaporate Butyronitrile-D7 under a stream of nitrogen. What specific safety

precautions are necessary?
Experimental Protocol: Safe Solvent Evaporation

Objective: To gently remove Butyronitrile-D7 from a sample without causing decomposition or creating a

fire hazard.

Materials:

Sample in Butyronitrile-D7.

Nitrogen evaporator (e.g., N2 blow-down apparatus) or a regulated nitrogen stream.
Fume Hood with the sash at the recommended operating level.
Water bath or heating block (set to a temperature not exceeding 40°C).

Critical Safety Steps:
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e Containment: All evaporation must be conducted in a fully functional fume hood to capture
flammable vapors.

¢ Temperature Control: Butyronitrile-D7 is highly flammable. Do not use open hot plates. Use a
temperature-controlled water bath or heating block set to a mild temperature (30-40°C) to accelerate
evaporation without creating excessive vapor pressure.

¢ Nitrogen Flow: Use a gentle, diffuse stream of nitrogen. A violent stream can splash the sample or
volatilize the solvent too quickly, increasing the risk of vapor accumulation.

¢ Ignition Sources: Ensure all potential ignition sources (e.g., static electricity, hot surfaces) are
eliminated from the vicinity.

The logical relationship between the hazard and required controls is outlined below:

Primary Hazard:

High Flammability

Engineering Control: Administrative Control: Procedural Control:
Use a Fume Hood Low Temp Evaporation (<40°C) Gentle N2 Stream

Outcome:
Safe Evaporation
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Solvent Evaporation Safety Controls

To cite this document: Smolecule. [Butyronitrile-D7 storage and handling best practices]. Smolecule,
[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b992464#butyronitrile-d7-

storage-and-handling-best-practices]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact

Address: Ontario, CA 91761, United
Your Ultimate Destination for Small-Molecule (aka. States
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com
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